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Compound of Interest

Compound Name: Potassium fumarate

Cat. No.: B1592691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of potassium fumarate in

aqueous and organic solvents. The information is intended to support research, development,

and formulation activities where potassium fumarate is a key component. This document

compiles available quantitative data, outlines experimental protocols for solubility

determination, and presents relevant chemical synthesis information.

Executive Summary
Potassium fumarate (K₂C₄H₂O₄), the potassium salt of fumaric acid, is a white crystalline

powder. Its solubility is a critical parameter in various applications, including pharmaceuticals,

food technology, and chemical synthesis. This guide consolidates the limited publicly available

data on its solubility and provides procedural outlines for its synthesis and solubility

determination. While aqueous solubility data is available, there is a notable lack of

comprehensive quantitative data on its solubility in a wide range of organic solvents and across

various temperatures.

Solubility of Potassium Fumarate
The solubility of a substance is defined as the maximum amount of that substance that can be

dissolved in a given amount of solvent at a specific temperature to produce a saturated

solution.
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Aqueous Solubility
Potassium fumarate exhibits high solubility in water. The available quantitative data is

summarized in the table below.

Solvent Temperature (°C) Solubility

Water 21
~62.4 g / 100 mL [anhydrous

basis]

Water Not Specified 57.5 g/L

Note: The second data point does not specify the temperature at which the solubility was

measured.

Organic Solvents
Comprehensive quantitative data on the solubility of potassium fumarate in common organic

solvents such as ethanol, methanol, acetone, or isopropanol is not readily available in the

public domain. Generally, as an ionic salt, potassium fumarate is expected to have

significantly lower solubility in non-polar organic solvents compared to water. For polar aprotic

solvents like DMSO and DMF, and protic solvents like alcohols, some degree of solubility may

be expected, but specific quantitative values are not currently documented in readily accessible

literature.

Experimental Protocols
Accurate determination of solubility is crucial for process development and formulation. The

following sections describe a common method for the synthesis of potassium fumarate and a

generalized protocol for determining its solubility.

Synthesis of Potassium Fumarate
A common laboratory method for the synthesis of potassium fumarate involves the

neutralization of fumaric acid with a potassium base, followed by crystallization.

Caption: Workflow for the synthesis of potassium fumarate.
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Methodology:

Dissolution: Fumaric acid is dissolved in a suitable amount of water.

Neutralization: The aqueous solution of fumaric acid is neutralized by the portion-wise

addition of a potassium base, such as potassium carbonate or potassium hydroxide, until the

acid is fully converted to its potassium salt.

Evaporation: The resulting solution is then concentrated by evaporation of the solvent.

Crystallization: As the solvent evaporates, the solution becomes supersaturated, leading to

the crystallization of potassium fumarate, often as a dihydrate.

Isolation: The crystals are then isolated by filtration, washed with a small amount of cold

solvent to remove impurities, and dried.

Determination of Solubility (Gravimetric Method)
The gravimetric method is a classical and reliable technique for determining the solubility of a

solid in a liquid.

Caption: Generalized workflow for gravimetric solubility determination.

Methodology:

Preparation of Saturated Solution: An excess amount of potassium fumarate is added to a

known volume of the solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure that equilibrium is reached and the solution is saturated.

Phase Separation: The undissolved solid is separated from the saturated solution by filtration

or centrifugation.

Sample Weighing: A precisely weighed aliquot of the clear saturated solution is taken.

Solvent Evaporation: The solvent is carefully evaporated from the aliquot, for example, in a

drying oven, until a constant weight of the dry residue (potassium fumarate) is achieved.
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Calculation: The solubility is calculated from the mass of the dissolved potassium fumarate
and the mass of the solvent in the aliquot.

Conclusion
This technical guide provides the currently available information on the solubility of potassium
fumarate. While its high solubility in water is established, there is a clear need for further

research to quantify its solubility in a broader range of organic solvents and across different

temperatures. The experimental protocols outlined provide a basis for undertaking such

studies. For professionals in drug development and other scientific fields, a more

comprehensive understanding of potassium fumarate's solubility profile will be invaluable for

formulation design, process optimization, and quality control.

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of
Potassium Fumarate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592691#solubility-of-potassium-fumarate-in-
aqueous-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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